Ethyl 2-(4-nitrobenzamido)-4-phenylthiazole-5-carboxylate
Overview
Description
Ethyl 2-(4-nitrobenzamido)-4-phenylthiazole-5-carboxylate, also known as NBPT, is a chemical compound that has gained significant attention in the field of agriculture and environmental science. NBPT is a potent inhibitor of urease, an enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. The use of NBPT as a urease inhibitor has shown promising results in reducing nitrogen losses from fertilizers, thereby increasing crop yields and reducing environmental pollution.
Scientific Research Applications
Synthesis and Peptide Synthesis Protection
Ethyl 2-(4-nitrobenzamido)-4-phenylthiazole-5-carboxylate is related to compounds utilized for carboxyl-group protection in peptide synthesis. The use of similar groups offers advantages in synthesis, with selective removal facilitated under specific conditions (Amaral, 1969).
Antimicrobial Activity
Research has shown the antimicrobial potential of derivatives related to this compound. For instance, complexes of metal ions with polydentate 1,2,4-triazole ligands, derived from related compounds, have been explored for their antimicrobial applications (Al-Alzawi et al., 2023).
Quantum Chemical Calculations and Spectroscopic Techniques
The molecular structures and vibrational wavenumbers of compounds including this compound have been determined through quantum chemical calculations, infrared, and Raman spectroscopic techniques. These studies support the chemical reactivity and potential drug candidate properties of such compounds (Ünsalan et al., 2020).
Biothiol Detection
This compound shares structural similarities with compounds used in the detection of biothiols. A study designed a colorimetric and ratiometric fluorescent probe based on related structures, showcasing its effectiveness in detecting cysteine, homocysteine, and glutathione in living cells, highlighting its potential in analytical chemistry and diagnostics (Wang et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[(4-nitrobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O5S/c1-2-27-18(24)16-15(12-6-4-3-5-7-12)20-19(28-16)21-17(23)13-8-10-14(11-9-13)22(25)26/h3-11H,2H2,1H3,(H,20,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHFKYDMUFHZVJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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